Cas no 1379332-73-6 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine)

1-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine is a fluorinated pyrazole derivative with a unique structural framework, combining chloro, dimethyl, and trifluoroethylamine functionalities. Its distinct chemical architecture makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive compounds. The presence of electron-withdrawing trifluoromethyl and chloro groups enhances its reactivity, enabling selective modifications for targeted applications. The compound's stability under various conditions and compatibility with further functionalization offer versatility in synthetic routes. Its potential utility lies in the development of novel active ingredients, where precise molecular tuning is critical for efficacy and selectivity.

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine structure

1379332-73-6 structure

Product Name:1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine

CAS No:1379332-73-6

MF:C₇H₉ClF₃N₃

MW:227.61467051506

CID:6312905

PubChem ID:129946853

Update Time:2025-06-12

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine
- EN300-1931209
- 1379332-73-6
- Inchi： 1S/C7H9ClF3N3/c1-3-4(5(12)7(9,10)11)6(8)14(2)13-3/h5H,12H2,1-2H3
- InChI Key： ZTAFSYOKFZSTPF-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C)=NN1C)C(C(F)(F)F)N

Computed Properties

Exact Mass: 227.0437095g/mol
Monoisotopic Mass: 227.0437095g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 43.8Å²

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1931209-1g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine	1379332-73-6	1g	$1200.0	2023-09-17
Enamine	EN300-1931209-5g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine	1379332-73-6	5g	$3479.0	2023-09-17
Enamine	EN300-1931209-10g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine	1379332-73-6	10g	$5159.0	2023-09-17
Enamine	EN300-1931209-0.05g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine	1379332-73-6	0.05g	$1008.0	2023-09-17
Enamine	EN300-1931209-0.1g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine	1379332-73-6	0.1g	$1056.0	2023-09-17
Enamine	EN300-1931209-0.25g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine	1379332-73-6	0.25g	$1104.0	2023-09-17
Enamine	EN300-1931209-0.5g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine	1379332-73-6	0.5g	$1152.0	2023-09-17
Enamine	EN300-1931209-1.0g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine	1379332-73-6	1g	$1557.0	2023-05-27
Enamine	EN300-1931209-2.5g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine	1379332-73-6	2.5g	$2351.0	2023-09-17
Enamine	EN300-1931209-5.0g	1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine	1379332-73-6	5g	$4517.0	2023-05-27

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine Related Literature

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Additional information on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1379332-73-6)

The compound 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1379332-73-6) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoroethylamine moiety and a chloro-dimethylpyrazole backbone, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends, addressing common queries such as "pyrazole derivatives in drug discovery" and "trifluoroethylamine applications."

Chemically, 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine belongs to the class of heterocyclic compounds, which are pivotal in designing small-molecule inhibitors and enzyme modulators. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry. Researchers frequently investigate its role in addressing challenges like "improving drug bioavailability" and "targeting resistant pathogens," aligning with current demands for innovative therapeutics.

In agrochemical applications, this compound's chloro-pyrazole scaffold is analogous to active ingredients in crop protection agents. Its potential as a pesticide intermediate has sparked interest, particularly in the context of "sustainable agriculture" and "eco-friendly pest control." Studies highlight its compatibility with modern green chemistry principles, addressing concerns about environmental persistence and non-target toxicity.

Synthetic routes to 1379332-73-6 often involve multi-step organic reactions, including nucleophilic substitution and catalytic fluorination. Optimizing these processes is a hot topic in "process chemistry" forums, where efficiency and scalability are paramount. Analytical techniques like NMR spectroscopy and HPLC-MS are critical for characterizing its purity, a recurring theme in discussions about "quality control in chemical synthesis."

The safety profile of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine is rigorously evaluated under OECD guidelines, ensuring compliance with global regulatory standards. This aligns with industry searches for "safe chemical intermediates" and "REACH compliance." Its non-hazardous classification under normal handling conditions makes it a viable candidate for industrial-scale production.

Future research directions may explore its utility in catalysis or as a ligand in metal-organic frameworks (MOFs), tapping into trends like "materials science innovation." Collaborative efforts between academia and industry could unlock further applications, reinforcing its role in advancing chemical technology.